N-(2-{[(ethylamino)carbonyl]amino}ethyl)-2,5-bis(2,2,2-trifluoroethoxy)benzenecarboxamide

• IUPAC Name: N-[2-(ethylcarbamoylamino)ethyl]-2,5-bis(2,2,2-trifluoroethoxy)benzamide
• InChI: InChI=1S/C16H19F6N3O4/c1-2-23-14(27)25-6-5-24-13(26)11-7-10(28-8-15(17,18)19)3-4-12(11)29-9-16(20,21)22/h3-4,7H,2,5-6,8-9H2,1H3,(H,24,26)(H2,23,25,27)
• InChI Key: IQMFDINOKRHQBF-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)NCCNC(=O)C1=C(C=CC(=C1)OCC(F)(F)F)OCC(F)(F)F
• Molecular Formula: C16H19F6N3O4
• Molecular Weight: 431.33 g/mol

Description

The compound “N-(2-{[(ethylamino)carbonyl]amino}ethyl)-2,5-bis(2,2,2-trifluoroethoxy)benzenecarboxamide” is a complex organic molecule. It contains an ethylamino carbonyl group, an aminoethyl group, and a benzenecarboxamide core with two trifluoroethoxy substituents.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzenecarboxamide core, the ethylamino carbonyl group, the aminoethyl group, and the two trifluoroethoxy groups.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the amino groups might participate in condensation reactions, and the carbonyl group could be involved in nucleophilic addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of the trifluoroethoxy groups might influence the compound’s polarity, solubility, and stability.

Scientific Research Applications

Antibacterial Activity

• Researchers have investigated the antibacterial properties of this compound. A study synthesized a complex involving this compound and tetraphenylborate (PR-TPB). .

Ion-Associate Chemistry

• The compound forms an ion-associate complex with tetraphenylborate. Ion-associate reactions are crucial for understanding the interactions between bioactive molecules and receptors. .

Computational Studies

• Density functional theory (DFT) calculations were performed to explore the electronic characteristics of the complex. .

Synthetic Chemistry

• The compound can serve as a starting material for the synthesis of other derivatives. .

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action. The compound’s activity would likely depend on its interactions with biological targets, which could be influenced by its molecular structure.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. Without specific data, it’s difficult to provide detailed safety information.

Future Directions

The study and application of this compound could potentially be a topic of future research. Its unique structure might make it interesting for investigations into new synthetic methods, reactivity studies, or potential biological activity.